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Introduction

1,1,2-Trichloroethane (CIl2CHCH:CI), a chlorinated hydrocarbon, serves as a valuable reagent
and solvent in various organic syntheses. While its primary industrial application is the
production of vinylidene chloride, its reactivity also lends itself to the synthesis of a range of
other organic compounds. These notes provide an overview of its applications, quantitative
data for key reactions, and detailed experimental protocols relevant to researchers in organic
chemistry and drug development.

Key Applications in Organic Synthesis

The reactivity of 1,1,2-trichloroethane is primarily centered around dehydrochlorination and
nucleophilic substitution reactions. These transformations make it a precursor for various
building blocks in organic synthesis.

Synthesis of Vinylidene Chloride

The most significant application of 1,1,2-trichloroethane is its dehydrochlorination to produce
vinylidene chloride (1,1-dichloroethene), a key monomer in the production of polymers like
polyvinylidene chloride (PVDC).[1][2] This elimination reaction is typically carried out using a
base.[1][3]
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Synthesis of Vinyl Chloride

1,1,2-Trichloroethane can also be dehydrochlorinated to produce vinyl chloride, another
important monomer in the polymer industry. This process often occurs as a competing reaction
during the synthesis of vinylidene chloride.

Role as a Solvent

Due to its ability to dissolve a variety of organic compounds, 1,1,2-trichloroethane is utilized
as a solvent for fats, oils, waxes, resins, and chlorinated rubbers.[2] Its solvent properties are
also leveraged in certain pharmaceutical manufacturing processes.[4]

Data Presentation

The following tables summarize quantitative data for the key application of 1,1,2-
trichloroethane in the synthesis of vinylidene chloride.

Table 1: Dehydrochlorination of 1,1,2-Trichloroethane to Vinylidene Chloride[5][6]

. Yield of

Molar Ratio o
Base/Cataly Temperatur Flow Rate Vinylidene

(Base:1,1,2- ] Reference
st e (°C) (g/(dm3-h)) Chloride

TCE)

(%)
10 wt%
70-80 1.1:1 270 97.5 mol% [5][6]

NaOH

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of Vinylidene
Chloride via Dehydrochlorination of 1,1,2-
Trichloroethane

This protocol is adapted from the findings of Milchert et al. and provides a method for the high-
yield synthesis of vinylidene chloride.[5][6]

Materials:
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1,1,2-Trichloroethane (112-TCE)

10 wt% Sodium Hydroxide (NaOH) solution

Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel
Heating mantle

Distillation apparatus

Ice bath

Procedure:

Set up the reaction apparatus in a well-ventilated fume hood.
To the round-bottom flask, add the 10 wt% NaOH solution.
Begin stirring and heat the NaOH solution to 70-80 °C using the heating mantle.

Slowly add the 1,1,2-trichloroethane from the dropping funnel to the heated NaOH solution
over a period of time, maintaining a molar ratio of NaOH to 1,1,2-TCE of 1.1:1.

The vinylidene chloride product will begin to distill as it is formed. Collect the distillate in a
receiver cooled in an ice bath.

Continue the reaction until the addition of 1,1,2-trichloroethane is complete and no more
product is distilling over.

The collected vinylidene chloride can be further purified by fractional distillation if required.

Expected Yield: Under these optimized conditions, a vinylidene chloride yield of approximately

97.5 mol% can be expected.[5][6] The product will be an aqueous layer containing primarily

NaCl and a small amount of unreacted NaOH, and an organic layer of vinylidene chloride.[5]

Visualizations
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Diagram 1: Synthesis of Vinylidene Chloride from 1,1,2-
Trichloroethane

1,1,2-Trichloroethane NaOH (10 wt%)

v

»| Vinylidene Chloride [

Click to download full resolution via product page

Dehydrochlorination

Caption: Dehydrochlorination of 1,1,2-trichloroethane to vinylidene chloride.

Diagram 2: Experimental Workflow for Vinylidene
Chloride Synthesis

Assemble Reaction Heat NaOH Solution Add 1,1,2-TCE Reaction/ Collect Distillate Purification
Apparatus (70-80 °C) Dropwise Distillation (Vinylidene Chloride) (Optional) i

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of vinylidene chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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